Cas no 350017-04-8 (2-[(4-fluorophenyl)methyl]pyrrolidine)

• Product Name: 2-[(4-fluorophenyl)methyl]pyrrolidine
• CAS No: 350017-04-8
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• MDL: MFCD02663476
• CID: 293250
• PubChem ID: 5153217
• Update Time: 2025-07-18

2-[(4-fluorophenyl)methyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorobenzyl)pyrrolidine
• 2-(4-FLUORO-BENZYL)PYRROLIDINE,
• 2-[(4-fluorophenyl)methyl]pyrrolidine
• Pyrrolidine, 2-[(4-fluorophenyl)methyl]-
• 2-[(4-Fluorophenyl)Methyl]-Pyrrolidine
• 2-(4-Fluoro-benzyl)-pyrrolidine
• Pyrrolidine,2-[(4-fluorophenyl)methyl]-
• AKOS000153807
• Z281773862
• CS-0216562
• NS-01548
• SCHEMBL1673353
• AKOS016343667
• FT-0766499
• A822501
• AB12055
• EN300-51384
• BB 0249516
• DTXSID10408932
• 350017-04-8
• MFCD02663476
• BBL021027
• STK893733
• G21938
• DB-069103

• MDL： MFCD02663476
• Inchi： 1S/C11H14FN/c12-10-5-3-9(4-6-10)8-11-2-1-7-13-11/h3-6,11,13H,1-2,7-8H2
• InChI Key： VVKUNLLPKQCGHF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC1CCCN1

Computed Properties

• Exact Mass: 179.11100
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 2.44900

2-[(4-fluorophenyl)methyl]pyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-[(4-fluorophenyl)methyl]pyrrolidine

Research Briefing on 2-[(4-fluorophenyl)methyl]pyrrolidine (CAS: 350017-04-8) in Chemical Biology and Pharmaceutical Applications

2-[(4-fluorophenyl)methyl]pyrrolidine (CAS: 350017-04-8) is a fluorinated pyrrolidine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its potential as a versatile scaffold for drug discovery. This compound's unique structural features, including the fluorinated aromatic ring and the pyrrolidine moiety, make it an attractive candidate for modulating biological targets. Recent studies have explored its applications in central nervous system (CNS) disorders, antimicrobial agents, and as a building block for more complex pharmaceutical compounds.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's potential as a dopamine transporter (DAT) inhibitor. Researchers synthesized a series of derivatives based on the 2-[(4-fluorophenyl)methyl]pyrrolidine scaffold and evaluated their binding affinity. The lead compound demonstrated nanomolar affinity for DAT (Ki = 8.3 nM) with excellent selectivity over serotonin and norepinephrine transporters, suggesting potential applications in neuropsychiatric disorders. Molecular docking studies revealed that the fluorophenyl group plays a crucial role in π-π stacking interactions with Phe326 in the DAT binding pocket.

In antimicrobial research, a 2024 publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis and evaluation of 2-[(4-fluorophenyl)methyl]pyrrolidine derivatives as novel antibacterial agents against methicillin-resistant Staphylococcus aureus (MRSA). The most potent analog showed MIC values of 2 μg/mL against clinical MRSA isolates, comparable to vancomycin. Structure-activity relationship (SAR) analysis indicated that the basicity of the pyrrolidine nitrogen and the lipophilicity of the fluorophenyl group were critical for antibacterial activity.

From a synthetic chemistry perspective, recent advances in the preparation of 350017-04-8 have focused on greener methodologies. A 2023 study in Organic Process Research & Development described a continuous flow synthesis approach that improved yield (85% vs. 62% in batch) while reducing solvent consumption by 70%. The process utilized immobilized proline catalysts in a microreactor system, demonstrating the compound's compatibility with modern sustainable chemistry practices.

Pharmacokinetic studies of 2-[(4-fluorophenyl)methyl]pyrrolidine derivatives have shown promising results. A 2024 preclinical study reported favorable blood-brain barrier penetration (brain/plasma ratio = 1.2) and metabolic stability (t1/2 > 4 hours in human liver microsomes) for several analogs. The fluorination at the para position was found to significantly improve metabolic stability compared to non-fluorinated counterparts, while maintaining desirable physicochemical properties (cLogP ~2.5, PSA ~30 Ų).

Emerging applications in radiopharmaceuticals have also been reported. Researchers have developed fluorine-18 labeled derivatives of 350017-04-8 for positron emission tomography (PET) imaging. A 2023 study in the Journal of Nuclear Medicine demonstrated successful imaging of sigma-1 receptors in rodent models, with high specific binding and favorable pharmacokinetics. This opens new possibilities for diagnostic applications in neurological disorders and cancer.

In conclusion, 2-[(4-fluorophenyl)methyl]pyrrolidine (350017-04-8) continues to be a valuable scaffold in medicinal chemistry with diverse applications. Recent research highlights its potential in CNS therapeutics, antimicrobial development, and diagnostic imaging. The compound's synthetic accessibility, favorable physicochemical properties, and demonstrated biological activities position it as an important building block for future drug discovery efforts. Further research is needed to explore its full therapeutic potential and optimize derivative compounds for clinical applications.